Cas no 955766-06-0 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide)

• Product name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide
• CAS No: 955766-06-0
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 5903183
• PubChem ID: 16943500

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[2-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-
• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide
• N-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]cyclopropanecarboxamide
• F2416-0717
• AKOS024647183
• N-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide
• 955766-06-0

• Inchi： 1S/C17H20N2O2/c20-16(12-1-2-12)18-15-6-5-11-7-8-19(10-14(11)9-15)17(21)13-3-4-13/h5-6,9,12-13H,1-4,7-8,10H2,(H,18,20)
• InChI Key： JZAJSUNHLKVFPY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCN(C(C2CC2)=O)C3)=O)CC1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 555.3±50.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide (CAS No. 955766-06-0)

The compound N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide (CAS No. 955766-06-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroisoquinoline core and dual cyclopropanecarbonyl groups, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel compounds like N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide has surged due to advancements in targeted therapy and precision medicine. This compound's ability to interact with specific enzymes or receptors aligns with the growing trend of developing small-molecule inhibitors for therapeutic purposes. Its CAS No. 955766-06-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its molecular stability and solubility properties are also key factors driving its adoption in high-throughput screening assays.

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In conclusion, N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)cyclopropanecarboxamide (CAS No. 955766-06-0) represents a fascinating area of study with broad implications for modern science. Its structural complexity and functional versatility position it as a valuable tool for researchers exploring new frontiers in medicinal chemistry and drug development. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.